N-bicyclo[2.2.1]hept-2-yl-4-methoxy-3-(4-morpholinylcarbonyl)benzenesulfonamide

• IUPAC Name: N-(2-bicyclo[2.2.1]heptanyl)-4-methoxy-3-(morpholine-4-carbonyl)benzenesulfonamide
• InChI: InChI=1S/C19H26N2O5S/c1-25-18-5-4-15(12-16(18)19(22)21-6-8-26-9-7-21)27(23,24)20-17-11-13-2-3-14(17)10-13/h4-5,12-14,17,20H,2-3,6-11H2,1H3
• InChI Key: JTPKTMNVWHVIAX-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)S(=O)(=O)NC2CC3CCC2C3)C(=O)N4CCOCC4
• Molecular Formula: C19H26N2O5S
• Molecular Weight: 394.5 g/mol

Description

N-bicyclo[2.2.1]hept-2-yl-4-methoxy-3-(4-morpholinylcarbonyl)benzenesulfonamide, also known as BPH-715, is a chemical compound that has been used in scientific research for its potential therapeutic applications. This compound belongs to the class of sulfonamide compounds and has shown promising results in various studies.

Mechanism of Action

The exact mechanism of action of N-bicyclo[2.2.1]hept-2-yl-4-methoxy-3-(4-morpholinylcarbonyl)benzenesulfonamide is not fully understood. However, it is believed to act by inhibiting the activity of certain enzymes and receptors in the body, which are involved in the inflammatory and pain pathways.
Biochemical and Physiological Effects:
N-bicyclo[2.2.1]hept-2-yl-4-methoxy-3-(4-morpholinylcarbonyl)benzenesulfonamide has been shown to reduce inflammation and pain in various animal models. It has also been shown to have neuroprotective effects and improve cognitive function in certain studies.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-bicyclo[2.2.1]hept-2-yl-4-methoxy-3-(4-morpholinylcarbonyl)benzenesulfonamide in lab experiments is its specificity for certain enzymes and receptors, which allows for targeted effects. However, the compound may have limitations in terms of its solubility and stability, which can affect its efficacy in certain experiments.

Future Directions

There are several potential future directions for the study of N-bicyclo[2.2.1]hept-2-yl-4-methoxy-3-(4-morpholinylcarbonyl)benzenesulfonamide. These include further investigations into its mechanism of action, as well as its potential use in the treatment of neurodegenerative disorders and other diseases. Additionally, studies could explore the development of new compounds based on the structure of N-bicyclo[2.2.1]hept-2-yl-4-methoxy-3-(4-morpholinylcarbonyl)benzenesulfonamide, which may have improved efficacy and fewer limitations.

Synthesis Methods

The synthesis of N-bicyclo[2.2.1]hept-2-yl-4-methoxy-3-(4-morpholinylcarbonyl)benzenesulfonamide involves several steps, including the reaction of 4-methoxy-3-(4-morpholinylcarbonyl)benzenesulfonyl chloride with bicyclo[2.2.1]hept-2-ene-7-methanol in the presence of a base. The product is then purified using chromatography techniques to obtain the final compound.

Scientific Research Applications

N-bicyclo[2.2.1]hept-2-yl-4-methoxy-3-(4-morpholinylcarbonyl)benzenesulfonamide has been extensively studied for its potential therapeutic applications. It has been shown to have anti-inflammatory, analgesic, and anticonvulsant properties in various animal models. Additionally, N-bicyclo[2.2.1]hept-2-yl-4-methoxy-3-(4-morpholinylcarbonyl)benzenesulfonamide has been investigated for its potential use in the treatment of neuropathic pain and neurodegenerative disorders.